amine hydrochloride CAS No. 1628167-50-9](/img/structure/B1380621.png)
[2-(2-Tert-butylphenoxy)ethyl](methyl)amine hydrochloride
Overview
Description
2-(2-Tert-butylphenoxy)ethyl](methyl)amine hydrochloride (2-TBPEA-HCl) is an organic compound that is widely used in scientific research. It is a chiral amine with multiple applications in biochemistry, pharmacology, and other fields. This compound has been used in the synthesis of various compounds, such as peptides, nucleotides, and other molecules. It has also been used in the preparation of drugs and in the study of drug metabolism and drug delivery systems.
Scientific Research Applications
Synthesis and Chemical Modifications
Compounds with similar structural features, such as those involving tert-butylphenol moieties or amine functions, have been widely utilized in chemical synthesis. For example, the study by Pevzner (2003) discussed the synthesis of phosphorylated derivatives through reactions involving brominated and chloromethylated furans, which are structurally related to tert-butylphenoxy compounds. This highlights the role of such compounds in synthesizing phosphorylated molecules, potentially useful in materials science or as intermediates in organic synthesis (Pevzner, 2003).
Catalysis and Material Science
Compounds containing amine functionalities are often explored for their catalytic properties or as stabilizers in material science. The work by Tümer et al. (2007) on divalent metal complexes with amine compounds showcases the potential of amine-based ligands in catalysis and material applications. These complexes exhibited catalytic properties and were studied for their antimicrobial activity, indicating the versatility of amine-containing compounds in both catalysis and as functional materials (Tümer et al., 2007).
Drug Delivery Systems
The design and synthesis of chitosan hydrogels cross-linked with tris(2-(2-formylphenoxy)ethyl)amine, as discussed by Karimi et al. (2018), demonstrate the application of related chemical functionalities in creating responsive hydrogels for drug delivery. These hydrogels exhibited pH and temperature-responsive behaviors, underscoring the potential of and similar compounds in developing smart materials for controlled drug release (Karimi et al., 2018).
properties
IUPAC Name |
2-(2-tert-butylphenoxy)-N-methylethanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H21NO.ClH/c1-13(2,3)11-7-5-6-8-12(11)15-10-9-14-4;/h5-8,14H,9-10H2,1-4H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MACSRLXIWPZDRX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=CC=C1OCCNC.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H22ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.77 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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